![molecular formula C26H27N3O3S B2458097 N-cyclohexyl-2-[5-(4-ethylphenyl)-4,6-dioxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl]acetamide CAS No. 902450-22-0](/img/structure/B2458097.png)
N-cyclohexyl-2-[5-(4-ethylphenyl)-4,6-dioxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl]acetamide
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Description
N-cyclohexyl-2-[5-(4-ethylphenyl)-4,6-dioxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl]acetamide is a useful research compound. Its molecular formula is C26H27N3O3S and its molecular weight is 461.58. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-[5-(4-ethylphenyl)-4,6-dioxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-[5-(4-ethylphenyl)-4,6-dioxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Herbicides and Polymer Photostabilizers
1,3,5-Triazines, including the compound , have been widely studied for their applications in herbicides and polymer photostabilizers . These compounds exhibit remarkable stability and can enhance the durability of polymers, making them valuable additives in various materials.
Antitumor Properties
Several 1,3,5-triazines have demonstrated antitumor properties. For instance:
- Hydroxymethylpentamethylmelamine (HMPMM, 3): The hydroxylated metabolite of HMM, which is also active against cancer .
Aromatase Inhibition
Certain 1,3,5-triazines (general structure 4) have shown aromatase inhibitory activity, which is relevant in hormone-related conditions .
Siderophore-Mediated Drug Potential
The 1,3,5-triazine 6 has potential use as a siderophore-mediated drug. Siderophores are molecules that help microbes scavenge iron, making this compound interesting for therapeutic applications .
Corticotrophin-Releasing Factor 1 Receptor Antagonists
Both the general structures 7 and 9 exhibit potent corticotrophin-releasing factor 1 receptor antagonist activity .
Leukotriene C4 Antagonists
Compounds of type 8 have potent activity against leukotriene C4 (LTC4), which may be relevant for gastric protection .
Trypanosoma brucei Activity
The substrate 10, among other 1,3,5-triazine substituted polyamines, shows good in vitro activity against Trypanosoma brucei, the causative organism of Human African Trypanosomiasis .
properties
IUPAC Name |
N-cyclohexyl-2-[3-(4-ethylphenyl)-2,4-dioxo-4aH-[1]benzothiolo[3,2-d]pyrimidin-1-ium-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27N3O3S/c1-2-17-12-14-19(15-13-17)29-25(31)24-23(20-10-6-7-11-21(20)33-24)28(26(29)32)16-22(30)27-18-8-4-3-5-9-18/h6-7,10-15,18,24H,2-5,8-9,16H2,1H3/p+1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHDFOEHYPVHUMY-UHFFFAOYSA-O |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C(=O)C3C(=[N+](C2=O)CC(=O)NC4CCCCC4)C5=CC=CC=C5S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N3O3S+ |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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